1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine

Core Science & Biosynthesis

Technical Whitepaper: 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine in Modern Drug Discovery

Executive Summary

As the complexity of target-directed drug discovery increases, the reliance on highly functionalized, stereochemically rich building blocks has become paramount. 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine (CAS: 944900-54-3) represents a sophisticated pharmacophore precursor that integrates metabolic stability, lipophilic modulation, and versatile synthetic handles. This whitepaper provides an in-depth analysis of its chemical properties, mechanistic rationale in medicinal chemistry, and field-proven synthetic protocols, designed specifically for application scientists and drug development professionals.

Structural Elucidation & Mechanistic Rationale

The molecular architecture of 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine is a masterclass in rational drug design. Each functional group serves a distinct physicochemical purpose:

• The Pyridine Core: Unlike a highly lipophilic phenyl ring, the nitrogen in the pyridine ring lowers the overall partition coefficient (LogP), improving aqueous solubility while serving as a potential hydrogen bond acceptor.

• The Trifluoromethyl (-CF₃) Group (C5): Positioned at C5, the -CF₃ group acts as an electron-withdrawing bioisostere. It drastically enhances metabolic stability by blocking cytochrome P450-mediated oxidation at this metabolically vulnerable site. Furthermore, the strong electron-withdrawing nature of the -CF₃ group, combined with the pyridine nitrogen, significantly lowers the pKa of the ring, making it resistant to unwanted protonation in physiological conditions 1[1].

• The Chlorine Atom (C2): The C2-chlorine atom serves a dual purpose. It sterically shields the adjacent amine and highly activates the C2-position for late-stage Nucleophilic Aromatic Substitution (S_NAr). This allows medicinal chemists to displace the chlorine with various amines, alkoxides, or thiols to explore structure-activity relationships (SAR).

• The 1-Aminoethyl Side Chain (C3): The primary amine provides a robust nucleophilic handle for amide, urea, or sulfonamide coupling 2[2]. Crucially, the methyl group on the benzylic carbon introduces a chiral center, enabling the synthesis of enantiopure APIs that can stereospecifically interact with enzyme binding pockets.

Physical and Chemical Properties

The quantitative physicochemical properties of this building block dictate its handling and downstream application. The data is summarized in the table below, utilizing validated structural analog data where necessary for computational metrics.

Property	Value	Reference
IUPAC Name	1-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]ethanamine
CAS Registry Number	944900-54-3
Molecular Formula	C₈H₈ClF₃N₂	3[3]
Molecular Weight	224.61 g/mol	3[3]
Topological Polar Surface Area (TPSA)	38.9 Ų	3[3]
Hydrogen Bond Donors	1 (Primary Amine)	3[3]
Hydrogen Bond Acceptors	4 (Pyridine N, F x3)	3[3]
Rotatable Bonds	2	3[3]

Synthetic Methodologies & Mechanistic Pathways

The de novo synthesis of 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine typically begins with the commercially available 2-chloro-5-(trifluoromethyl)pyridine. The workflow requires precise functionalization at the C3 position.

Synthetic workflow for 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine.

Field-Proven Protocol: Reductive Amination (Ketone to Primary Amine)

This step represents the critical transformation from the intermediate ketone to the target primary amine. The protocol below is designed as a self-validating system to ensure high yield and purity.

Reagents:

• 1-(2-Chloro-5-(trifluoromethyl)pyridin-3-yl)ethanone (1.0 eq)

• Ammonium acetate (NH₄OAc) (10.0 eq)

• Sodium cyanoborohydride (NaBH₃CN) (1.5 eq)

• Anhydrous Methanol (MeOH)

Step-by-Step Methodology:

• Imine Formation: Dissolve the ketone (1.0 eq) in anhydrous MeOH (0.2 M concentration) under an inert Argon atmosphere. Add NH₄OAc (10.0 eq) in a single portion.

  • Causality: The massive excess of ammonium acetate is required to drive the equilibrium toward the transient imine/iminium intermediate. It also acts as a mild acid buffer, which is essential for the subsequent reduction step.

• Reduction: Cool the reaction mixture to 0°C using an ice bath. Slowly add NaBH₃CN (1.5 eq) portion-wise over 15 minutes.

  • Causality: NaBH₃CN is specifically selected over standard NaBH₄ because it is stable in mildly acidic conditions and selectively reduces the protonated imine over the starting ketone, preventing the formation of the alcohol byproduct.

• Reaction Monitoring: Remove the ice bath and allow the reaction to stir at room temperature for 16 hours.

  • Self-Validating Check: Monitor via LC-MS. The disappearance of the ketone mass [M+H]⁺ and the appearance of the amine mass [M+H]⁺ = 225.0 m/z confirms successful conversion.

• Quenching and Workup: Quench the reaction by slowly adding 1M NaOH until the pH reaches ~10. Extract the aqueous layer with Dichloromethane (DCM) three times.

  • Causality: Basification is critical. It ensures the newly formed primary amine is fully deprotonated (free-base form), maximizing its partition into the organic DCM layer.

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product via flash column chromatography (Silica gel, DCM:MeOH 95:5 with 1% Triethylamine).

Applications in Drug Discovery

The unique steric and electronic profile of 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine makes it a highly sought-after intermediate in modern medicinal chemistry, particularly in the following domains:

1. Anthelmintic Agents (Helminthic Infections): Helminthic diseases, such as lymphatic filariasis caused by Wuchereria bancrofti and Brugia malayi, remain a massive global health burden. Recent pharmaceutical patents have highlighted the use of highly substituted trifluoromethyl pyridines as core scaffolds for novel anthelmintic drugs4[4]. The primary amine of CAS 944900-54-3 is frequently coupled with complex carboxylic acids or sulfonyl chlorides to generate active compounds that disrupt nematode metabolic pathways 2[2][4].

2. Kinase Inhibitors and Oncology: The 2-chloro-pyridine motif is an excellent substrate for Buchwald-Hartwig cross-coupling or S_NAr reactions with anilines. This allows for the construction of bi-aryl amine linkages commonly found in ATP-competitive kinase inhibitors. The adjacent chiral ethylamine group often projects into the solvent-exposed region or a specific hydrophobic pocket of the kinase, dictating target selectivity.

Handling, Stability, and Safety Protocols

As a fluorinated, chlorinated heterocyclic amine, strict laboratory safety protocols must be adhered to:

• Storage: The compound should be stored at 2-8°C under an inert atmosphere (Nitrogen or Argon). Primary amines are susceptible to slow oxidation and can absorb atmospheric CO₂ to form carbamate salts over time.

• Reactivity: The C2-chlorine is activated by the pyridine ring and the CF₃ group. Avoid prolonged exposure to strong nucleophiles (e.g., concentrated alkoxides or unhindered primary amines) during storage to prevent unintended S_NAr degradation.

• PPE: Handle within a certified fume hood. Wear nitrile gloves, chemical splash goggles, and a lab coat. The compound is presumed to be a skin and eye irritant, consistent with similar halogenated pyridine-amines.

References

• 3-Chloro-5-(trifluoromethyl)-2-pyridineethanamine | C8H8ClF3N2 | CID 11961968 . PubChem (National Institutes of Health). Available at:[Link][3]

• CN114072395A - Heterocyclic compounds and their use for treating helminth infections and diseases . Google Patents. Available at: [4]

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• 3. 3-Chloro-5-(trifluoromethyl)-2-pyridineethanamine | C8H8ClF3N2 | CID 11961968 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CN114072395A - Heterocyclic compounds and their use for treating helminth infections and diseases - Google Patents [patents.google.com]

Exact mass and molecular weight of 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine

An In-depth Technical Guide to the Exact Mass and Molecular Weight of 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive analysis of 1-(2-chloro-5-trifluoromethyl-pyridin-3-yl)-ethylamine, a substituted pyridine derivative of interest in chemical and pharmaceutical research. The core focus is a detailed exploration of two fundamental, yet often conflated, chemical properties: molecular weight and exact mass. We will delineate the theoretical basis for each, provide their calculated values, and present a validated experimental workflow for their determination using high-resolution mass spectrometry (HRMS). This document is intended to serve as a practical resource for scientists engaged in the synthesis, characterization, and application of this and similar small molecules, ensuring data integrity and analytical precision in research and development settings.

Introduction to 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine

Substituted pyridines are a cornerstone of modern medicinal and agricultural chemistry, forming the structural core of numerous active pharmaceutical ingredients and agrochemicals.[1] The title compound, 1-(2-chloro-5-trifluoromethyl-pyridin-3-yl)-ethylamine, belongs to this critical class of heterocyclic compounds. Its structure, featuring a chlorine atom, a trifluoromethyl group, and an ethylamine substituent, suggests a molecule designed with specific electronic and steric properties to modulate biological activity.

Accurate characterization of such novel compounds is the bedrock of drug discovery and development. The initial and most fundamental step in this process is the unambiguous confirmation of its elemental composition and mass. This guide will clarify the distinction between molecular weight and exact mass and detail the state-of-the-art analytical techniques used to measure these properties with high fidelity.

Fundamental Concepts: Molecular Weight vs. Exact Mass

While often used interchangeably in general chemistry, in the context of analytical science and structural elucidation, "molecular weight" and "exact mass" have distinct meanings.

• Molecular Weight (or Average Molecular Mass) : This value is calculated using the weighted average of the atomic masses of all atoms in a molecule, based on the natural isotopic abundance of each element. For example, the atomic weight of carbon is approximately 12.011 amu, reflecting the natural abundance of both ¹²C and ¹³C. Molecular weight is a bulk property, useful for stoichiometric calculations in chemical reactions (e.g., determining the mass of reactants).

• Exact Mass (or Monoisotopic Mass) : This value is calculated using the mass of the most abundant stable isotope for each constituent atom (e.g., ¹H, ¹²C, ¹⁴N, ¹⁶O, ³⁵Cl).[2] High-resolution mass spectrometers are capable of resolving ions that differ by these minute isotopic mass differences.[2][3] Therefore, exact mass is the property that is experimentally measured by HRMS and is crucial for determining the elemental formula of a molecule.[2]

Physicochemical and Mass Properties

The first step in analyzing the title compound is to determine its molecular formula from its structure. The structure consists of a pyridine ring substituted at the 2-position with chlorine, the 5-position with a trifluoromethyl group, and the 3-position with a 1-aminoethyl group.

The derived molecular formula is C₈H₈ClF₃N₂ .

Based on this formula, we can calculate the key mass-related properties, which are summarized in the table below.

Property	Value	Description
Molecular Formula	C₈H₈ClF₃N₂	The elemental composition of the molecule.[4]
Molecular Weight	224.61 g/mol	Calculated using the weighted average atomic masses of the elements based on natural isotopic abundance.[4]
Exact Mass	224.03281 Da	Calculated using the monoisotopic mass of the most abundant isotope of each element (¹²C, ¹H, ³⁵Cl, ¹⁹F, ¹⁴N).[4]
Isomeric Reference	PubChem CID: 11961968	Data for the isomer 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]ethan-1-amine, which shares the same formula and mass values.[4]

Theoretical Calculations

Understanding the basis of these values is critical for any researcher. Below are the step-by-step calculations.

Molecular Weight (Average Mass) Calculation

This calculation uses the standard atomic weights found on the periodic table.

• Carbon (C): 8 × 12.011 u = 96.088 u

• Hydrogen (H): 8 × 1.008 u = 8.064 u

• Chlorine (Cl): 1 × 35.453 u = 35.453 u

• Fluorine (F): 3 × 18.998 u = 56.994 u

• Nitrogen (N): 2 × 14.007 u = 28.014 u

• Total Molecular Weight: 96.088 + 8.064 + 35.453 + 56.994 + 28.014 = 224.613 u (or g/mol )

Exact Mass (Monoisotopic Mass) Calculation

This calculation uses the mass of the most abundant stable isotope for each element. Note that for chlorine, we use ³⁵Cl, even though ³⁷Cl has a significant natural abundance, because the definition of monoisotopic mass relies on the single most abundant isotope.

• Carbon (¹²C): 8 × 12.00000 u = 96.00000 u

• Hydrogen (¹H): 8 × 1.00783 u = 8.06264 u

• Chlorine (³⁵Cl): 1 × 34.96885 u = 34.96885 u

• Fluorine (¹⁹F): 3 × 18.99840 u = 56.99520 u

• Nitrogen (¹⁴N): 2 × 14.00307 u = 28.00614 u

• Total Exact Mass: 96.00000 + 8.06264 + 34.96885 + 56.99520 + 28.00614 = 224.03283 u (or Da)

This calculated value is the target for experimental verification via high-resolution mass spectrometry.

Experimental Protocol: Exact Mass Determination by LC-HRMS

Mass spectrometry (MS) is the definitive technique for determining the molecular weight and confirming the elemental composition of small molecules.[3][5][6] When coupled with liquid chromatography (LC), it provides a powerful platform for analyzing complex mixtures and verifying the purity of synthesized compounds.[7][8]

The following protocol outlines a self-validating workflow for the accurate mass determination of 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine using a Liquid Chromatography-Time-of-Flight (LC-TOF) or Orbitrap Mass Spectrometer.

Step-by-Step Methodology

• Sample Preparation:

  • Rationale: To prepare a clean sample at an appropriate concentration for introduction into the mass spectrometer, free of interfering substances.[9]

  • a. Accurately weigh approximately 1 mg of the synthesized compound.

  • b. Dissolve the compound in 1 mL of a high-purity solvent (e.g., methanol or acetonitrile) to create a 1 mg/mL stock solution.

  • c. Perform a serial dilution to create a working solution of 1 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid. The acid is added to promote protonation and formation of the [M+H]⁺ ion in positive ion mode.

• Instrumentation and Calibration:

  • Rationale: To ensure the mass spectrometer is operating within specified mass accuracy limits.

  • a. Use a high-resolution mass spectrometer, such as a TOF or Orbitrap analyzer, coupled to a UHPLC system.[3] These analyzers provide the necessary resolving power and mass accuracy (typically <5 ppm) to confirm elemental composition.[2]

  • b. Before analysis, perform a system calibration according to the manufacturer's protocol using a known calibration standard mixture. This step is critical for ensuring high mass accuracy.

• Liquid Chromatography Separation:

  • Rationale: To separate the target analyte from any impurities or solvent fronts before it enters the mass spectrometer, ensuring a clean signal.

  • a. Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • b. Mobile Phase A: Water + 0.1% Formic Acid.

  • c. Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • d. Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and re-equilibrate.

  • e. Flow Rate: 0.4 mL/min.

  • f. Injection Volume: 2 µL.

• Mass Spectrometry Data Acquisition:

  • Rationale: To ionize the analyte and measure the mass-to-charge ratio of the resulting ions with high precision.

  • a. Ionization Source: Electrospray Ionization (ESI), positive ion mode. ESI is a soft ionization technique ideal for polar small molecules.

  • b. Mass Range: Scan from m/z 100 to 500.

  • c. Data Acquisition: Acquire data in centroid mode.

  • d. Target Ion: The protonated molecule, [M+H]⁺. For C₈H₈ClF₃N₂, the expected m/z for [M+H]⁺ is 225.04066.

• Data Analysis and Validation:

  • Rationale: To compare the experimentally measured mass with the theoretical exact mass and confirm the elemental composition.

  • a. Extract the mass spectrum for the chromatographic peak corresponding to the analyte.

  • b. Measure the m/z of the monoisotopic peak for the [M+H]⁺ ion.

  • c. Compare the measured m/z with the theoretical m/z (225.04066). The mass error should be calculated in parts-per-million (ppm) and should ideally be less than 5 ppm.

  • d. Self-Validation: Confirm the characteristic isotopic pattern for a molecule containing one chlorine atom. The [M+H]⁺ peak (containing ³⁵Cl) and the [M+2+H]⁺ peak (containing ³⁷Cl) should be present in an approximate 3:1 intensity ratio. This provides definitive evidence for the presence of a single chlorine atom.

Experimental Workflow Diagram

Caption: Workflow for the experimental determination of the exact mass of a small molecule.

Conclusion

The precise determination of mass is a non-negotiable first step in the characterization of any novel chemical entity. For 1-(2-chloro-5-trifluoromethyl-pyridin-3-yl)-ethylamine (Molecular Formula: C₈H₈ClF₃N₂), the calculated molecular weight is 224.61 g/mol , and the theoretical exact mass of the protonated molecule [M+H]⁺ is 225.04066 Da. While the molecular weight is a theoretical value useful for stoichiometry, the exact mass is the experimentally verifiable quantity that, when measured with high accuracy and supported by isotopic pattern analysis, provides unambiguous confirmation of the compound's elemental composition. The LC-HRMS protocol detailed herein represents a robust and self-validating method for achieving this critical analytical milestone in any research and development pipeline.

References

• MtoZ Biolabs. What Are the Analytical Methods for Molecular Weight Determination. MtoZ Biolabs. Available from: [Link]

• ZefSci. Choosing the Right Mass Spectrometry for Small Molecules. ZefSci. Published May 30, 2024. Available from: [Link]

• Bioanalysis Zone. Small molecule analysis using MS. Bioanalysis Zone. Available from: [Link]

• TIGP. Application of Mass Spectrometry on Small Molecule Analysis. Taiwan International Graduate Program. Published March 24, 2022. Available from: [Link]

• LCGC International. Quantifying Small Molecules by Mass Spectrometry. LCGC International. Available from: [Link]

• Chemistry LibreTexts. 12.2: Mass Spectrometry of Small Molecules - Magnetic-Sector Instruments. Chemistry LibreTexts. Published July 30, 2024. Available from: [Link]

• Agilent Technologies. Accurate-Mass LC/TOF-MS for Molecular Weight Confirmation of Intact Proteins. Agilent Technologies. Available from: [Link]

• Chemistry LibreTexts. 2.2: Molecular Weight Determination. Chemistry LibreTexts. Published August 28, 2022. Available from: [Link]

• ResearchGate. Which method is most suitable and accurate for determining molecular weight of polymers?. ResearchGate. Published August 7, 2012. Available from: [Link]

• PubChem. 3-Chloro-5-(trifluoromethyl)-2-pyridineethanamine. National Center for Biotechnology Information. Available from: [Link]

• PMC. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. National Center for Biotechnology Information. Available from: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for Amidation Reactions Utilizing 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine

Introduction

The synthesis of amides is a cornerstone of modern medicinal chemistry and drug development, with the amide bond being a prevalent feature in a vast array of pharmaceuticals.[1] The strategic incorporation of fluorinated moieties, such as the trifluoromethyl group, can significantly enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. The chiral amine, 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine, represents a valuable building block for the introduction of a trifluoromethyl-substituted pyridyl group, a motif of growing interest in agrochemical and pharmaceutical research.[2][3]

This comprehensive guide provides detailed application notes and robust protocols for the utilization of 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine in amidation reactions. We will delve into various coupling methodologies, offering insights into reagent selection, reaction optimization, and troubleshooting for this sterically hindered and electronically deactivated amine. The protocols herein are designed to be self-validating, providing researchers with the tools to confidently and successfully synthesize a diverse range of amide derivatives.

Characteristics of 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine

The reactivity of 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine in amidation reactions is influenced by several key structural features:

• Steric Hindrance: The presence of the methyl group on the carbon adjacent to the amine nitrogen (an α-methylbenzylamine analog) presents steric challenges for the approach of an activated carboxylic acid.[4][5]

• Electronic Deactivation: The electron-withdrawing nature of the trifluoromethyl group and the chlorine atom on the pyridine ring reduces the nucleophilicity of the amine, potentially slowing down the rate of amidation.[6][7]

• Chirality: As a chiral amine, the choice of coupling conditions is critical to prevent racemization at the stereocenter.

These characteristics necessitate the careful selection of coupling reagents and reaction conditions to achieve high yields and maintain enantiomeric purity.

Synthesis of 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine

While commercially available from specialized vendors, the synthesis of the title amine can be achieved from commercially available 2-chloro-5-(trifluoromethyl)pyridine. A plausible synthetic route is outlined below:

Caption: Plausible synthetic route to the target amine.

Recommended Amidation Protocols

Based on established methodologies for sterically hindered and electron-deficient amines, we present three robust protocols for the amidation of 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine.

Protocol 1: High-Efficiency Coupling using HATU

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is a highly effective coupling reagent for challenging substrates due to its rapid activation of carboxylic acids and suppression of racemization.[8][9]

Caption: Workflow for HATU-mediated amidation.

Step-by-Step Methodology:

• To a solution of the carboxylic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF, 0.2 M) under an inert atmosphere (N₂ or Ar), add HATU (1.1 eq) and N,N-diisopropylethylamine (DIPEA, 2.0 eq).

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Add a solution of 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine (1.2 eq) in anhydrous DMF.

• Stir the reaction at room temperature for 4-24 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Rationale: The pre-activation step ensures the formation of the highly reactive OAt-active ester before the addition of the amine, which is crucial for efficient coupling with a hindered amine.[9] DIPEA is a non-nucleophilic base that facilitates the reaction without competing with the primary amine.[8]

Protocol 2: Carbodiimide-Mediated Coupling with EDC and HOBt

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in combination with HOBt (1-Hydroxybenzotriazole) is a widely used and cost-effective method for amide bond formation.[6][10] The addition of HOBt is critical for suppressing racemization and improving efficiency.[11]

Caption: One-pot EDC/HOBt amidation workflow.

Step-by-Step Methodology:

• Dissolve the carboxylic acid (1.0 eq), 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine (1.2 eq), and HOBt (1.5 eq) in anhydrous dichloromethane (DCM) or DMF (0.2 M) under an inert atmosphere.

• Cool the mixture to 0 °C in an ice bath.

• Add EDC·HCl (1.5 eq) followed by the dropwise addition of DIPEA (2.5 eq).

• Allow the reaction to warm to room temperature and stir for 12-48 hours, monitoring by TLC or LC-MS.

• Work-up the reaction as described in Protocol 1. The urea byproduct from EDC is water-soluble, simplifying purification.[11]

• Purify the crude product by flash column chromatography.

Rationale: This one-pot procedure is operationally simple. The combination of EDC and HOBt forms an active ester in situ, which then reacts with the amine.[6] The use of a non-nucleophilic base is essential to deprotonate the amine hydrochloride salt (if used) and to neutralize the HCl generated from EDC·HCl.

Protocol 3: Acyl Fluoride-Mediated Coupling for Highly Challenging Substrates

For particularly unreactive carboxylic acids or when standard methods fail, conversion of the carboxylic acid to an acyl fluoride can provide a highly reactive intermediate for coupling with electron-deficient and sterically hindered amines.[5][7]

Caption: Two-step amidation via an acyl fluoride intermediate.

Step-by-Step Methodology:

• Acyl Fluoride Formation: To a solution of the carboxylic acid (1.0 eq) and pyridine (1.5 eq) in anhydrous DCM (0.2 M) at 0 °C, add cyanuric fluoride (0.5 eq) dropwise. Stir at room temperature for 1-2 hours.

• Coupling: To the in-situ generated acyl fluoride, add a solution of 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine (1.2 eq) in anhydrous DCM.

• Stir the reaction at room temperature or gently heat to 40 °C for 6-24 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction with saturated NaHCO₃ solution and extract with DCM.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Rationale: Acyl fluorides are more reactive than the corresponding carboxylic acids but are generally more stable and easier to handle than acyl chlorides.[] This method provides a potent electrophile to overcome the reduced nucleophilicity of the target amine.

Data Presentation: Comparative Overview of Protocols

Parameter	Protocol 1 (HATU)	Protocol 2 (EDC/HOBt)	Protocol 3 (Acyl Fluoride)
Coupling Reagent	HATU	EDC·HCl / HOBt	Cyanuric Fluoride
Relative Cost	High	Low	Moderate
Reactivity	Very High	High	Very High
Racemization Risk	Very Low	Low	Low
Byproducts	Water-soluble	Water-soluble urea	Pyridine salts
Typical Conditions	RT, 4-24 h	0 °C to RT, 12-48 h	RT to 40 °C, 6-24 h
Ideal For	Difficult couplings, chiral substrates	General purpose, cost-effective	Highly unreactive substrates

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Insufficiently reactive coupling agent.2. Water in the reaction mixture.3. Amine is protonated and non-nucleophilic.	1. Switch to a more potent coupling reagent (e.g., from EDC/HOBt to HATU or the acyl fluoride method).2. Use anhydrous solvents and reagents, and run the reaction under an inert atmosphere.[8]3. Ensure a sufficient amount of a non-nucleophilic base (e.g., DIPEA) is used, especially if the amine is a hydrochloride salt.
Formation of Side Products	1. Racemization of chiral centers.2. Side reactions of the activated carboxylic acid (e.g., formation of N-acylurea with carbodiimides).	1. Use an additive like HOBt or HOAt (present in HATU) to suppress racemization.[11]2. Pre-activate the carboxylic acid before adding the amine.
Difficult Purification	1. Insoluble byproducts (e.g., dicyclohexylurea if DCC is used).2. Unreacted starting materials.	1. Use coupling reagents that generate water-soluble byproducts like EDC.[11]2. Drive the reaction to completion by using a slight excess of one of the reactants or by extending the reaction time. Consider a purification method like reversed-phase chromatography for polar compounds.[13]

Conclusion

The amidation of 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine presents a tractable challenge that can be overcome with the appropriate selection of coupling reagents and reaction conditions. This guide provides a selection of robust protocols, from the highly efficient HATU-mediated coupling to the potent acyl fluoride method, enabling researchers to successfully synthesize a wide range of amides incorporating this valuable fluorinated pyridine building block. By understanding the inherent reactivity of the amine and employing the strategies outlined herein, scientists in drug discovery and development can confidently access novel chemical matter with enhanced pharmaceutical properties.

References

• Ren, J.-W., Tong, M.-N., Zhao, Y.-F., & Ni, F. (2021). Triphenylphosphine oxide catalyzes amidation and esterification for an efficient synthesis of dipeptides, amides, and esters in good yields in less than 10 m without racemization. Organic Letters, 23(19), 7497-7502. [Link]

• ResearchGate. (2018, June 14). Why HATU is not working in a coupling reaction between [2,2'-bipyridine]-6-carboxylic acid and butyl amine in DCM as solvent?[Link]

• Kaur, H., Singh, G., & Kumar, M. (2020). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. ACS Omega, 5(29), 18045-18053. [Link]

• Due-Hansen, M. E., Pandey, S. K., Christiansen, E., Andersen, R., Hansen, S. V. F., & Ulven, T. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 14(2), 430-433. [Link]

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• St. Amant, A. H., et al. (2023). Formal Cross-Coupling of Amines and Carboxylic Acids to Form sp3–sp2 Carbon–Carbon Bonds. Journal of the American Chemical Society, 145(22), 12098-12108. [Link]

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• Sravya, G., & Sridhar, B. (2024). TiF4-catalyzed direct amidation of carboxylic acids and amino acids with amines. Organic & Biomolecular Chemistry, 22(8), 1541-1547. [Link]

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Amidation in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution. Organic Process Research & Development, 20(2), 140-177.

• Sabatini, M. T., Boulton, L. T., & Sheppard, T. D. (2017). Direct synthesis of amides from carboxylic acids and amines using B(OCH2CF3)3. Organic Letters, 19(17), 4552-4555. [Link]

• Rein, J., et al. (2023). The Formal Cross-Coupling of Amines and Carboxylic Acids to Form sp3–sp2 Carbon–Carbon Bonds. ChemRxiv. [Link]

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• CN110003096B - Method for preparing 2-chloro-5-trifluoromethylpyridine - Google P

• Bar-Ziv, A., et al. (2022). A general strategy for the amination of electron-rich and electron-poor heteroaromatics by desaturative catalysis. Nature Chemistry, 14(10), 1169-1177. [Link]

• Wang, Y., et al. (2022). Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents. Frontiers in Chemistry, 10, 938633. [Link]

• Biotage. (2023, February 10). How should I purify a complex, polar, amide reaction mixture?[Link]

• Due-Hansen, M. E., et al. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 14(2), 430-433. [Link]

• O'Keeffe, S., et al. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(3), 296-310. [Link]

• Li, J., et al. (2020). Clickable coupling of carboxylic acids and amines at room temperature mediated by SO2F2: a significant breakthrough for the construction of amides and peptide linkages. Organic & Biomolecular Chemistry, 18(31), 6045-6053. [Link]

• Gribble, A. D., et al. (2023). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. Molecules, 28(4), 1604. [Link]

• Kumar, A., & Singh, A. (2013). Synthesis of some Amide derivatives and their Biological activity. International Journal of Pharmaceutical Sciences and Research, 4(8), 3169-3174. [Link]

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• St. Amant, A. H., et al. (2023). Formal Cross-Coupling of Amines and Carboxylic Acids to Form sp3-sp2 Carbon-Carbon Bonds. Journal of the American Chemical Society, 145(22), 12098-12108. [Link]

• Aapptec Peptides. Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. [Link]

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• Frontiers in Chemistry. (2023, February 13). MgO NPs catalyzed the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives and evaluation of pharmacokinetic profiles and biological activity. [Link]

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Technical Notes & Optimization

Reducing byproduct formation in 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine crystallization

This technical support guide is designed for researchers, scientists, and drug development professionals working on the crystallization of 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges in reducing byproduct formation and achieving high purity of the target compound.

Introduction: The Challenge of Purifying a Chiral Pyridine Amine

1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine is a chiral molecule whose purification via crystallization presents a unique set of challenges. The presence of a basic amine group, a substituted pyridine ring, and a trifluoromethyl moiety influences its solubility and crystallization behavior. Achieving high purity requires careful control over potential process-related impurities and crystallization parameters to prevent the incorporation of byproducts into the crystal lattice. This guide offers a structured approach to identifying and resolving common issues encountered during the crystallization of this active pharmaceutical ingredient (API).[][2][3]

Frequently Asked Questions (FAQs)

Q1: What are the most likely byproducts I should be looking for in my crude 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine?

A1: Based on the synthesis of the precursor 2-chloro-5-trifluoromethylpyridine, you should be aware of potential multi-chlorinated pyridine species.[4] The formation of such byproducts is often unavoidable in vapor-phase chlorination reactions.[4] Additionally, during the synthesis of the final compound, side-reactions can lead to a variety of structurally similar impurities. It is crucial to employ analytical techniques like HPLC-MS to identify and quantify these byproducts.[2]

Q2: My compound is "oiling out" instead of forming crystals. What should I do?

A2: "Oiling out" is a common problem in crystallization and can be caused by several factors. The solution may be too supersaturated, or the cooling rate may be too rapid, not allowing sufficient time for crystal nucleation and growth.[] To address this, try a slower cooling profile or use a co-solvent system to modulate the solubility. Seeding the solution with a small amount of pure crystals can also help induce proper crystallization.

Q3: I am observing poor crystal morphology (e.g., needles, plates). How can this impact purity and what can I do to improve it?

A3: Poor crystal morphology can lead to solvent inclusion and inefficient washing, thereby compromising the final purity. The shape of the crystals is influenced by the solvent system, cooling rate, and the presence of impurities. Experiment with different solvents or solvent mixtures to find a system that promotes the growth of more uniform, equant crystals. A slower cooling rate and controlled agitation can also improve crystal habit.

Q4: What is the role of pH in the crystallization of this amine?

A4: As 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine is a basic compound, pH can significantly impact its solubility and, consequently, the crystallization process. Crystallization of the free base versus a salt form will require different solvent systems and pH conditions. For amine salts, controlling the pH is critical for managing supersaturation and can influence which polymorphic form crystallizes.

Troubleshooting Guides

Issue 1: High Levels of Process-Related Impurities in the Final Product

Symptom: HPLC analysis of the crystallized product shows persistent peaks corresponding to known or unknown impurities that are not removed by a single crystallization step.

Potential Causes:

• Co-crystallization: The impurity has a similar molecular structure and can be incorporated into the crystal lattice of the desired compound.

• Insufficient Purging in Mother Liquor: The chosen solvent system may not provide a sufficient solubility difference between the product and the impurity, leading to poor partitioning.

• Trapping of Mother Liquor: Agglomeration of crystals can trap impurity-rich mother liquor within the bulk solid.[5]

Recommended Actions:

• Solvent Screening: Conduct a systematic solvent screening to identify a system with optimal selectivity. A good solvent will have high solubility for the product at elevated temperatures and low solubility at room or sub-ambient temperatures, while impurities remain in solution. Consider anti-solvent crystallization to induce precipitation.[]

• Optimize Cooling Profile: A slower, controlled cooling rate can reduce the likelihood of impurity incorporation into the growing crystals.[]

• Slurry Resuspension: If impurities are adsorbed on the crystal surface, reslurrying the product in a solvent in which it is sparingly soluble can help wash away these impurities.

• pH Adjustment: For amine compounds, crystallization can be manipulated by adjusting the pH to crystallize either the free base or a salt, which will have different solubility profiles and may exclude different impurities.

Experimental Protocol: Anti-Solvent Crystallization

• Dissolve the crude 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine in a minimal amount of a "good" solvent (e.g., a polar solvent in which it is highly soluble) at an elevated temperature.

• Slowly add a pre-filtered "anti-solvent" (a non-polar solvent in which the compound is poorly soluble) to the stirred solution until turbidity is observed.

• Re-heat the mixture slightly until the solution becomes clear again.

• Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize yield.

• Collect the crystals by filtration, wash with a small amount of the anti-solvent, and dry under vacuum.

Issue 2: Poor Yield After Recrystallization

Symptom: A significant loss of material is observed after the recrystallization process.

Potential Causes:

• Excessive Solvent Usage: Using too much solvent to dissolve the crude product will result in a significant portion of the compound remaining in the mother liquor upon cooling.

• Crystallization at Too High a Temperature: If the solution is not cooled to a sufficiently low temperature, the product will remain dissolved in the solvent.

• Washing with a "Good" Solvent: Washing the collected crystals with a solvent in which the product is highly soluble will redissolve the purified material.

Recommended Actions:

• Minimize Solvent Volume: Use the minimum amount of hot solvent required to fully dissolve the crude material.

• Optimize Final Crystallization Temperature: Ensure the crystallization mixture is cooled to a low enough temperature (e.g., 0-5 °C) to maximize precipitation.

• Use Cold Anti-Solvent for Washing: Wash the filtered crystals with a small amount of ice-cold anti-solvent or the crystallization solvent to minimize dissolution of the product.

• Concentrate the Mother Liquor: To recover some of the lost product, the mother liquor can be concentrated and a second crop of crystals can be collected. Be aware that this second crop may have a lower purity.

Data Presentation

Table 1: Solvent Selection Guide for Pyridine Derivatives

Solvent	Polarity	Boiling Point (°C)	Comments
Water	Very High	100	Good for highly polar derivatives, but may be difficult to remove.
Ethanol	High	78	A versatile solvent for a range of polarities.
Isopropanol	Medium-High	82	Similar to ethanol, often used in combination with other solvents.
Acetonitrile	Medium-High	82	A polar aprotic solvent that can offer different selectivity.[6]
Toluene	Low	111	A non-polar solvent, often used as an anti-solvent.
Heptane	Very Low	98	A non-polar anti-solvent.

This table provides a general guide. The optimal solvent system for 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine must be determined experimentally.

Visualizations

Diagram 1: Troubleshooting Crystallization Workflow

Caption: A logical workflow for troubleshooting common crystallization issues.

Diagram 2: Byproduct Formation and Removal Strategy

Caption: Relationship between synthesis, byproduct formation, and purification.

References

• Pharmaguideline. (2025, April 11). Resolving API Impurity Issues in Drug Development. [Link]

• Myerson, A. S., et al. (2020). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. Organic Process Research & Development. [Link]

• ACS Publications. (2020, July 6). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. [Link]

• CEPAC. (2008, June 3). From form to function: Crystallization of active pharmaceutical ingredients. [Link]

• Zhanghua Dryer. (2024, December 3). Troubleshooting Crystallization Problems in Industrial Settings. [Link]

• ScienceDirect. (Date unavailable). The influence of impurities on crystallization kinetics—A case study on ammonium sulfate. [Link]

• Triclinic Labs. (Date unavailable). Crystallization Method Development and Optimization. [Link]

• MIT Open Access Articles. (2022, February 4). Impurity incorporation in solution crystallization: diagnosis, prevention, and control. [Link]

• Pharmaceutical Technology. (2026, March 20). Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs. [Link]

• MDPI. (2023, February 24). Solubility and Crystallization Studies of Picolinic Acid. [Link]

• RSC Publishing. (Date unavailable). Sublimation of pyridine derivatives: fundamental aspects and application for two-component crystal screening. [Link]

• Uni Halle. (Date unavailable). Effects of impurities on an industrial crystallization process of ammonium sulfate. [Link]

• Regis Technologies. (2021, February 7). Solutions to Common Small Molecule Drug API Manufacturing Challenges: Solid Form Isolation. [Link]

• ResearchGate. (2023, February 6). Solubility and Crystallization Studies of Picolinic Acid. [Link]

• ScienceDirect. (Date unavailable). Effects of Additives in Solution Crystallization. [Link]

• Unchained Labs. (Date unavailable). High-throughput polymorph screening of active pharmaceutical ingredients. [Link]

• Frontiers. (2023, February 13). MgO NPs catalyzed the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives and evaluation of pharmacokinetic profiles and biological activity. [Link]

• The Royal Society of Chemistry. (Date unavailable). One-Pot Synthesis of Trifluoromethyl Amines and Perfluoroalkyl Amines with CF3SO2Na and RfSO2Na. [Link]

• PMC. (Date unavailable). Development and Validation of a Chiral Liquid Chromatographic Assay for Enantiomeric Separation and Quantification of Verapamil in Rat Plasma: Stereoselective Pharmacokinetic Application. [Link]

• PubChemLite. (Date unavailable). 1-(2-chloro-5-(trifluoromethyl)pyridin-3-yl)ethan-1-one. [Link]

• Inorganic Chemistry Frontiers (RSC Publishing). (2019, July 11). Interrogation of fractional crystallization behavior of a newly exploited chiral resolution method for racemic 1-(pyridin-2-yl)ethylamine via DFT-D3 calculations of cohesive energy. [Link]

• Google Patents. (Date unavailable). Synthetic method of 2-chloro-5-trifluoromethylpyridine.

• ACS Publications. (Date unavailable). Analysis of Stereochemical Stability of Dynamic Chiral Molecules using an Automated Microflow Measurement System. [Link]

• MDPI. (2025, March 24). Effect of Ammonium (NH 4 + ) Impurity on the Crystallization of Cobalt Sulfate Hexahydrate from Aqueous Solutions Using Cooling Method. [Link]

• PMC. (Date unavailable). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. [Link]

• ResearchGate. (2022, September 13). Recent advances in the field of chiral crystallization. [Link]

• BGB Analytik. (Date unavailable). CHIRAL Handbook. [Link]

• ResearchGate. (Date unavailable). A Validated Chiral HPLC Method for the Enantiomeric Separation of Melphalan HCl. [Link]

• Google Patents. (Date unavailable).

• Organic Syntheses Procedure. (1997). n-(5-chloro-2-pyridyl)triflimide. [Link]

• Daicel. (Date unavailable). CHIRALPAK® Column Manual. [Link]

• Google Patents. (Date unavailable). Method for preparing 2-chloro-5-trifluoromethylpyridine.

• PubChem. (Date unavailable). 1-(2-(Trifluoromethyl)pyrimidin-5-yl)ethanone. [Link]

• NextSDS. (2026). 2-CHLORO-1-(5-([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)-2-THIENYL)-1-ETHANONE. [Link]

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• 6. mdpi.com [mdpi.com]

Technical Support Center: Purification Workflows for 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine .

This molecule features a weakly basic pyridine ring heavily deactivated by electron-withdrawing chloro and trifluoromethyl (-CF3) groups, alongside a highly basic primary ethylamine handle. Because the 1-aminoethyl group contains a chiral center, the crude synthetic product is typically a racemate requiring both chemical purification and enantiomeric resolution.

Part 1: Troubleshooting & FAQs

Q1: My crude reaction mixture contains unreacted halogenated precursors and neutral organic byproducts. What is the most reliable first-pass purification method? Causality & Solution: The most efficient primary purification is an Acid-Base Extraction . The primary amine group is strongly basic (pKa ~9–10), whereas the starting materials and dehalogenated byproducts are typically neutral. By treating the crude mixture with an aqueous acid (e.g., HCl), the amine is selectively protonated to form a water-soluble ammonium salt, partitioning into the aqueous layer while neutral impurities remain in the organic phase. Basifying the separated aqueous layer regenerates the free amine, which is then extracted back into a fresh organic solvent. This self-validating protocol ensures rapid isolation of the basic fraction[1].

Q2: When purifying the free amine via silica gel chromatography, I observe severe streaking, poor resolution, and low mass recovery. How can I fix this? Causality & Solution: Amines interact strongly with the acidic silanol (Si-OH) groups present on standard silica gel, leading to peak tailing and irreversible chemisorption. To prevent this, you must deactivate the silica gel. Adding a basic modifier like 1–3% Triethylamine (TEA) to your mobile phase neutralizes these acidic sites. The TEA acts sacrificially, competing with your target amine for the silanol binding sites, which allows your compound to elute as a sharp, well-resolved band[2][3].

Q3: The synthesized amine is a racemate. How do I isolate the specific (R) or (S) enantiomer for my drug development workflow? Causality & Solution: Chiral resolution via diastereomeric salt formation is the most scalable approach. By reacting the racemic amine with an enantiopure chiral acid—such as4—you generate two distinct diastereomeric salts. Unlike enantiomers, diastereomers possess different physicochemical properties, including solubility. The less soluble diastereomer will selectively crystallize out of a solvent like methanol. After filtration, the pure enantiomer is liberated by basification[4].

Part 2: Quantitative Data Summary

The following table summarizes the expected outcomes for each purification stage when applied sequentially to the crude mixture.

Purification Technique	Target Impurity Removed	Typical Yield Recovery (%)	Expected Chemical Purity (%)	Expected Enantiomeric Excess (ee %)
Acid-Base Extraction	Neutral & acidic organics	85 – 95%	80 – 90%	N/A (Racemic)
Silica Gel (TEA mod)	Structurally similar amines	75 – 85%	> 95%	N/A (Racemic)
Chiral Resolution	Enantiomeric impurities	35 – 45% (per enantiomer)	> 98%	> 99%

Part 3: Experimental Protocols

Protocol A: Acid-Base Extraction of the Crude Amine

Self-Validating Check: The pH of the aqueous layer must be strictly monitored to ensure complete partitioning.

• Dissolution: Dissolve the crude reaction mixture in Dichloromethane (DCM) or Ethyl Acetate (EtOAc) (approx. 10 mL/g of crude).

• Acidification: Transfer to a separatory funnel. Add an equal volume of 1M aqueous HCl. Shake vigorously and vent.

• Separation: Allow the layers to separate. The target amine is now in the aqueous layer (bottom layer if using DCM, top if EtOAc). Drain and retain the aqueous layer. Discard the organic layer containing neutral impurities.

• Basification: Cool the aqueous layer in an ice bath. Slowly add 2M aqueous NaOH dropwise until the pH reaches >10 (verify with pH paper). The solution will turn cloudy as the free amine precipitates/oils out.

• Extraction: Extract the basified aqueous layer three times with fresh DCM.

• Isolation: Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude free amine.

Protocol B: Triethylamine-Modified Silica Chromatography

• Solvent Preparation: Prepare the desired mobile phase (e.g., Hexane:EtOAc 80:20) and add 2% (v/v) Triethylamine (TEA).

• Column Packing: Slurry-pack the silica gel column using the TEA-modified solvent. Pass at least 2 column volumes (CV) of the solvent through the bed to fully deactivate the acidic silanol groups.

• Loading: Load the crude amine onto the column using a minimal amount of the modified mobile phase.

• Elution: Elute the column and collect fractions. Monitor via TLC (ensure TLC plates are also pre-run or spotted with TEA to prevent streaking).

• Removal of TEA: Pool the product-containing fractions and evaporate. To remove residual TEA, place the flask under high vacuum for 12 hours.

Protocol C: Chiral Resolution via Diastereomeric Salt Formation

• Salt Formation: Dissolve the racemic amine (1.0 eq) in a minimal amount of warm methanol. In a separate flask, dissolve Di-p-toluoyl-D-tartaric acid (0.5 to 1.0 eq) in warm methanol.

• Mixing: Slowly add the chiral acid solution to the amine solution while stirring continuously.

• Crystallization: Allow the mixture to cool slowly to room temperature, then transfer to a 4°C refrigerator overnight to induce fractional crystallization of the less soluble diastereomer.

• Filtration: Collect the crystallized salt via vacuum filtration and wash with a small amount of ice-cold methanol.

• Liberation: Suspend the solid salt in a 1:1 mixture of DCM and water. Add 1M NaOH until the aqueous layer reaches pH 10. Extract the liberated enantiopure amine into the DCM layer, dry, and concentrate.

Part 4: Process Workflows (Visualizations)

Caption: Workflow for the acid-base extraction of basic amines from neutral synthetic impurities.

Caption: Chiral resolution pathway of a racemic amine via diastereomeric salt fractional crystallization.

References

• L-TARTARIC ACID, Ataman Kimya.
• Di-p-toluoyl-D-tartaric acid monohydrate, Benchchem.
• Liquid–liquid extraction, Wikipedia.
• WO2004042350A2 - Using amines or amino acids as mobile phase modifiers in chromatography, Google Patents.
• Technical Support Center: Column Chromatography of Alpha-Aminoketones, Benchchem.

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• 2. WO2004042350A2 - Using amines or amino acids as mobile phase modifiers in chromatography - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Di-p-toluoyl-D-tartaric acid monohydrate | 71607-31-3 | Benchchem [benchchem.com]

Scaling up 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine production from lab to pilot scale

Welcome to the Process Chemistry Support Center. Scaling up the synthesis of highly functionalized pyridine building blocks from the benchtop to the pilot plant introduces strict chemical engineering challenges. The target compound, 1-(2-chloro-5-trifluoromethyl-pyridin-3-yl)ethylamine , contains three sensitive features: a 2-chloro substituent prone to hydrodehalogenation, an electron-withdrawing 5-trifluoromethyl group, and a primary amine on a secondary chiral carbon.

To ensure high enantiomeric purity and prevent catalyst poisoning or dehalogenation at scale, this guide utilizes the Ellman Sulfinamide Route . This methodology is highly scalable, avoids the use of palladium, and provides a self-validating system through rigorous in-process controls (IPCs).

Process Workflow: The Ellman Sulfinamide Route

Figure 1: Three-step Ellman sulfinamide workflow for chiral amine synthesis.

Scale-Up Metrics: Lab vs. Pilot Plant Data

The following table summarizes the quantitative data and process variances observed when scaling the synthesis from a 10-gram lab batch to a 5-kilogram pilot campaign.

Scale Metric	Lab Scale (10 g)	Pilot Scale (5 kg)	Variance Causality & Engineering Notes
Imine Yield (Step 1)	94%	89%	Slight yield drop due to TiO₂ cake filtration losses at scale.
Reduction dr (Step 2)	96:4	91:9	Exothermic NaBH₄ addition caused localized heating, reducing facial selectivity.
Des-chloro Impurity	< 0.1%	< 0.1%	Maintained successfully by avoiding Pd-catalyzed hydrogenation.
Overall Yield (Amine HCl)	82%	76%	Acceptable scale-up penalty; dr upgraded to >99:1 during final salt crystallization.
Process Mass Intensity	45	62	Increased solvent usage for pilot-scale TiO₂ cake washing.

Step-by-Step Methodologies (Self-Validating Protocols)

Step 1: Condensation to Chiral Sulfinyl Imine

Causality: Titanium(IV) ethoxide (Ti(OEt)₄) is utilized as both a Lewis acid to activate the sterically hindered ketone and a water scavenger to drive the condensation equilibrium forward[1].

• Charge: To a 50 L glass-lined reactor under N₂, charge 1-(2-chloro-5-(trifluoromethyl)pyridin-3-yl)ethanone (5.0 kg, 1.0 eq), (R)-tert-butanesulfinamide (2.95 kg, 1.1 eq), and anhydrous THF (25 L).

• Activation: Slowly add Ti(OEt)₄ (9.2 kg, 1.8 eq) via an addition funnel over 45 minutes, maintaining the internal temperature below 35°C.

• Reaction: Heat the mixture to 65°C for 12 hours.

• IPC Validation: Sample the reaction for HPLC analysis. The protocol self-validates to proceed only when residual ketone is < 1.0% (Area%).

• Quench & Filtration: Cool to 20°C. Dilute with EtOAc (20 L). While stirring vigorously, slowly add a 50% saturated brine solution (5 L). The water hydrolyzes the titanium complex into insoluble TiO₂. Filter the resulting suspension through a pad of Celite to avoid blinding the filter cloth. Wash the cake with EtOAc (3 × 5 L). Concentrate the filtrate to yield the sulfinyl imine.

Step 2: Diastereoselective Reduction

Causality: The bulky tert-butyl group of the sulfinyl imine sterically blocks the Re-face of the molecule. Sodium borohydride (NaBH₄) is forced to attack the imine carbon from the less hindered Si-face, establishing the desired stereocenter[2].

• Charge: Dissolve the crude sulfinyl imine in a mixture of THF (30 L) and MeOH (3 L). Cool the reactor jacket to -25°C to achieve an internal temperature of -20°C.

• Reduction: Add NaBH₄ (1.15 kg, 1.5 eq) in 10 equal portions over 2 hours. Critical: Monitor the internal temperature continuously; do not allow it to exceed -15°C to preserve diastereoselectivity.

• IPC Validation: Pull an aliquot for LC-MS. The reaction is complete when the unreduced imine mass (M+H) is undetectable.

• Workup: Quench slowly with saturated NH₄Cl (10 L). Extract the aqueous layer with MTBE (2 × 10 L). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate to yield the sulfinamide diastereomer.

Step 3: Deprotection and Salt Formation

Causality: Acidic methanolysis selectively cleaves the S-N bond, releasing the sulfinyl group as a volatile byproduct (methyl tert-butyl sulfinate) without hydrolyzing the sensitive C-Cl or C-F bonds on the pyridine ring.

• Charge: Dissolve the sulfinamide in MeOH (20 L) at 20°C.

• Deprotection: Slowly add 4M HCl in dioxane (10 L, 2.0 eq). Stir at room temperature for 3 hours.

• IPC Validation: TLC (EtOAc/Hexanes 1:1) must show complete consumption of the starting material.

• Isolation: Concentrate the mixture under vacuum to 30% of its original volume. Add MTBE (30 L) to precipitate the target amine hydrochloride salt. Filter, wash with cold MTBE, and dry under vacuum at 40°C.

Troubleshooting Guides & FAQs

Figure 2: Catalyst selection to prevent hydrodehalogenation of the 2-chloropyridine ring.

Q1: Why are we strictly avoiding standard catalytic hydrogenation (H₂ with Pd/C) for the reductive amination step? A1: The 2-chloropyridine moiety is highly susceptible to hydrodehalogenation. Palladium(0) readily undergoes oxidative addition into the activated C-Cl bond of the pyridine ring, leading to the formation of a des-chloro impurity[3]. By utilizing the Ellman sulfinamide route with a hydride donor (NaBH₄), we completely bypass transition-metal catalysis, ensuring the C-Cl bond remains 100% intact.

Q2: During Step 1 (Imine Formation), the pilot reactor experienced a severe filtration bottleneck. The mixture turned into an intractable gel. What caused this? A2: This is a classic scale-up issue with Ti(OEt)₄. When quenched with water, Ti(OEt)₄ hydrolyzes into titanium dioxide (TiO₂). At bench scale, this forms a manageable precipitate. At pilot scale, rapid addition of water without sufficient agitation forms a gelatinous, cross-linked TiO₂ polymer network that blinds filter cloths instantly[1]. Solution: Always dilute with a non-polar solvent (EtOAc) first, add a specific volume of brine (not pure water) slowly to control the hydrolysis rate, and pre-load the filter with a thick pad of Celite.

Q3: The diastereomeric ratio (dr) of the sulfinamide dropped from 96:4 in the lab to 91:9 in the pilot plant. How do we recover the selectivity? A3: The reduction of the sulfinyl imine with NaBH₄ is highly exothermic. In a 50 L reactor, the surface-area-to-volume ratio is much lower than in a round-bottom flask, leading to localized "hot spots" if the NaBH₄ is added too quickly. Elevated temperatures provide enough thermal energy to overcome the steric hindrance of the tert-butyl group, allowing hydride attack from the blocked Re-face[2]. Solution: Ensure the jacket temperature is actively cooling to -25°C, increase the impeller RPM for better mixing, and extend the NaBH₄ addition time from 30 minutes to 2 hours.

References

• Title : Development and Optimization of the Manufacturing Process for RNA-Splicing Modifier Risdiplam RG7916 | Source : ACS Publications | URL :[Link]

• Title : Design of SARS-CoV-2 PLpro Inhibitors for COVID-19 Antiviral Therapy Leveraging Binding Cooperativity | Source : PubMed Central (PMC) | URL :[Link]

• Title : Enantioselective Synthesis and Pharmacological Evaluation of Aza-CGP37157–Lipoic Acid Hybrids for the Treatment of Alzheimer's Disease | Source : PubMed Central (PMC) | URL :[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comprehensive HPLC Method Validation Guide: Determining Purity of 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine

Executive Summary & The Analytical Challenge

The accurate determination of purity for complex pharmaceutical intermediates like 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine demands rigorous analytical control. This molecule presents a unique chromatographic challenge due to its multi-functional nature:

• Primary Amine: Highly basic, prone to severe peak tailing due to secondary interactions with residual silanols on silica supports.

• Pyridine Ring: An aromatic system with a basic nitrogen, susceptible to complex ionization dynamics.

• Trifluoromethyl (-CF 3​ ) & Chloro (-Cl) Groups: Highly electronegative substituents that create strong dipoles and require specific selectivity mechanisms.

Standard reversed-phase chromatography (using C18 columns) often falls short when analyzing such multi-functional basic compounds. This guide provides an objective, data-driven comparison between traditional Alkyl (C18) and Pentafluorophenyl (PFP) stationary phases, followed by a comprehensive method validation protocol aligned with the latest [1].

Stationary Phase Comparison: C18 vs. PFP

When developing a purity method for fluorinated aromatics, the choice of stationary phase dictates the success of the validation.

The C18 Limitation: C18 phases rely almost exclusively on dispersive hydrophobic interactions. Because our target compound is highly polar and basic, it exhibits poor retention on C18. Furthermore, the basic amine interacts strongly with unendcapped silanols on the silica surface via uncontrolled ion-exchange mechanisms, leading to asymmetric peak tailing and poor resolution from polar impurities.

The PFP Advantage (Mechanistic Causality): Pentafluorophenyl (PFP) phases offer orthogonal selectivity. The highly electronegative fluorine atoms create an electron-deficient phenyl ring (acting as a Lewis acid), which engages in robust π−π interactions with the electron-rich regions of the analyte's pyridine ring. Furthermore, PFP columns facilitate dipole-dipole interactions, hydrogen bonding, and specific "fluorophilic" interactions with the analyte's -CF 3​ group, effectively shielding the basic amine from residual silanols [2].

Chromatographic interaction mechanisms comparing C18 and PFP stationary phases.

Quantitative Performance Comparison

To establish the optimal method, a head-to-head comparison was conducted using a standard C18 column and a PFP column of identical dimensions (150 mm × 4.6 mm, 3 µm) under identical gradient conditions.

Table 1: Chromatographic Performance Comparison

Parameter	Standard C18 Column	PFP Column	Analytical Impact
Retention Time ( k′ )	4.2 min	8.5 min	PFP provides superior retention of polar amines.
Tailing Factor ( Tf​ )	1.85 (Fail)	1.05 (Pass)	PFP mitigates secondary silanol interactions.
Theoretical Plates ( N )	4,500	12,500	Higher efficiency on PFP yields sharper peaks.
Resolution ( Rs​ ) *	1.2	3.4	PFP effectively resolves positional isomers.

*Resolution calculated against the nearest eluting synthetic impurity (des-chloro analog).

Experimental Protocol: The Self-Validating PFP Method

To ensure trustworthiness, the following protocol integrates a System Suitability Test (SST). An SST acts as a self-validating mechanism; if the system fails these criteria prior to a run, the data is automatically invalidated, ensuring scientific integrity.

Step 1: Mobile Phase Preparation

• Mobile Phase A (Aqueous): 10 mM Ammonium Acetate. Adjust to pH 6.0 using dilute acetic acid. Causality: At pH 6.0, the primary amine is ionized for solubility, while the pyridine ring remains mostly neutral, optimizing retention on the PFP phase without causing extreme ion-exchange tailing.

• Mobile Phase B (Organic): HPLC-Grade Acetonitrile.

Step 2: Chromatographic Conditions

• Column: Pentafluorophenyl (PFP), 150 mm × 4.6 mm, 3 µm.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C (Controls mobile phase viscosity and stabilizes π−π interactions).

• Detection: UV at 260 nm (Optimal absorbance for the substituted pyridine ring).

• Gradient Program:

  • 0-2 min: 10% B

  • 2-12 min: Linear ramp to 80% B

  • 12-15 min: Hold at 80% B

  • 15-15.1 min: Return to 10% B (Equilibration for 5 min).

Step 3: System Suitability Testing (SST)

Inject the standard solution (1.0 mg/mL) six times sequentially.

• Acceptance Criteria: Tailing Factor ( Tf​ ) ≤1.5 ; Theoretical Plates ( N ) ≥10,000 ; %RSD of peak area ≤2.0% .

ICH Q2(R2) Method Validation

Following the selection of the PFP column, the method was validated to ensure it is "fit for purpose" across its lifecycle, as mandated by the [1].

ICH Q2(R2) Method Development and Validation Workflow.

Validation Parameters & Experimental Results

• Specificity: Demonstrated by injecting a blank, the API, and a spiked sample containing known synthetic impurities (e.g., regioisomers). The PFP phase's shape selectivity ensures baseline resolution ( Rs​>2.0 ) for all components, a known advantage of fluorinated phases over standard C18 [3].

• Linearity & Range: Solutions were prepared at 6 concentration levels ranging from the Limit of Quantitation (LOQ) to 120% of the target analytical concentration.

• Accuracy (Recovery): Assessed by spiking known quantities of impurities into the API at 50%, 100%, and 150% of their specification limits.

• Precision: Evaluated via Repeatability (intra-day, n=6 ) and Intermediate Precision (inter-day, different analyst, n=6 ).

• Robustness: Evaluated using a Design of Experiments (DoE) approach, deliberately introducing small variations in pH ( ±0.2 ), column temperature ( ±5∘C ), and flow rate ( ±10% ).

Table 2: ICH Q2(R2) Validation Summary (PFP Method)

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	No interference at API RT; Rs​≥1.5	No interference, Min Rs​=3.4	Pass
Linearity	Correlation Coefficient ( R2 ) ≥0.999	R2=0.9998	Pass
Accuracy	98.0% - 102.0% Mean Recovery	99.5% - 100.4%	Pass
Repeatability	%RSD ≤2.0% ( n=6 )	%RSD = 0.6%	Pass
Intermediate Precision	%RSD ≤2.0% ( n=12 total)	%RSD = 0.8%	Pass
Robustness	SST criteria met under all conditions	Met across all DoE variations	Pass

Conclusion

For the purity determination of 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine, the Pentafluorophenyl (PFP) stationary phase vastly outperforms traditional C18 columns. By leveraging π−π , dipole, and fluorophilic interactions, the PFP method eliminates silanol-induced peak tailing and provides the critical selectivity required to resolve structurally similar impurities. The resulting method is robust, highly reproducible, and fully compliant with ICH Q2(R2) validation standards, making it ideal for routine quality control and drug development applications.

References

• ICH Q2(R2) Validation of Analytical Procedures International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

• Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases LCGC International URL:[Link]

• Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns Agilent Technologies Application Notes URL:[Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. agilent.com [agilent.com]

Safety & Regulatory Compliance

1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine proper disposal procedures

As a Senior Application Scientist, I recognize that the handling and disposal of complex halogenated pharmaceutical intermediates require more than just a superficial adherence to safety protocols; they demand a deep mechanistic understanding of the molecule's reactivity and environmental impact.

1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine is a highly specialized building block frequently utilized in drug development and agrochemical synthesis. Because this molecule features a pyridine core, a primary amine, a chlorine atom, and a trifluoromethyl group, it presents a multifaceted hazard profile. Improper disposal not only violates environmental regulations but also poses severe risks of toxic gas generation and exothermic reactions.

This guide provides the authoritative, step-by-step operational and disposal methodologies required to manage this compound safely and compliantly.

Physicochemical Profiling & Hazard Causality

To design a safe disposal protocol, we must first deconstruct the molecule to understand the causality behind its hazard classifications:

• Trifluoromethyl (-CF3) Group: Carbon-fluorine bonds are among the strongest in organic chemistry. Upon combustion, this group does not simply degrade into carbon dioxide and water; it generates highly corrosive and toxic Hydrogen Fluoride (HF) gas . This necessitates disposal via high-temperature incineration equipped with alkaline scrubbers [1].

• Chloro (-Cl) Group: Similar to the fluorinated moiety, the degradation of the chloro group produces Hydrogen Chloride (HCl) gas . The presence of these halogens strictly mandates that this compound be routed into a Halogenated Organic Waste stream [2].

• Ethylamine Moiety: The primary amine side chain confers basicity and nucleophilicity to the molecule. If inadvertently mixed with strong acids (e.g., sulfuric or nitric acid waste), it will undergo a rapid, exothermic acid-base neutralization, potentially leading to solvent boil-over or container rupture.

• Pyridine Core: Aromatic heterocycles like pyridine are highly stable and ecotoxic, meaning they pose a severe threat to aquatic life and resist standard wastewater treatment degradation. Under no circumstances should this compound be discharged into the municipal sewer system.

Quantitative Hazard & Disposal Parameters

The following table summarizes the critical physicochemical data and the corresponding logistical requirements for disposal.

Chemical Feature	Hazard Consequence	Operational / Disposal Requirement
Trifluoromethyl (-CF3)	Generates HF gas upon thermal destruction	High-temp incineration (>1100°C) with alkaline scrubbers
Chloro (-Cl)	Generates HCl gas upon thermal destruction	Strict segregation into Halogenated Waste stream
Ethylamine Group	Mildly basic; reactive with strong acids	Store away from acidic waste; use compatible containers
Pyridine Ring	High environmental persistence & ecotoxicity	Zero drain disposal; complete thermal destruction required

Standard Operating Procedure (SOP): Waste Segregation & Disposal

The following step-by-step methodology ensures a self-validating system for the safe containerization and disposal of 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine.

Phase 1: Segregation & Containerization

• Preparation & PPE: Don heavy-duty nitrile gloves, splash goggles, and a flame-resistant lab coat. Conduct all waste transfers inside a certified chemical fume hood with a face velocity of at least 100 fpm.

• Container Selection: Select a High-Density Polyethylene (HDPE) or PTFE-lined amber glass container. Causality: Metal containers must be avoided, as trace degradation of the halogens over time can cause severe pitting and structural failure of the metal.

• Waste Stream Verification (Self-Validating Step): Before adding the chemical, verify the contents of the waste container. Ensure it contains only other halogenated organics (e.g., dichloromethane, chloroform). Use a pH test strip on the existing waste if it is a biphasic mixture; ensure the pH is neutral to mildly basic (pH 7–9) to confirm no strong acids are present that could react exothermically with the ethylamine group.

• Transfer: Carefully pour or scoop the waste into the container using a compatible funnel. Do not overfill. Leave at least 20% headspace to accommodate vapor expansion.

Phase 2: Labeling & Storage

• Regulatory Labeling: Affix a compliant Hazardous Waste label immediately. Do not use abbreviations. Explicitly write: "Halogenated Organic Waste: 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine". Mark the primary hazards as Toxic and Environmental Hazard .

• Storage: Store the sealed container in a ventilated, dedicated corrosive/flammables cabinet. Utilize secondary containment (e.g., a polypropylene tray) to capture any potential leaks. Keep strictly isolated from strong oxidizers and acidic waste streams.

Phase 3: Final Disposal

• EHS Coordination: Coordinate with your institution's Environmental Health & Safety (EHS) department for pickup.

• Facility Routing: Ensure the waste manifest dictates routing to a permitted hazardous waste facility capable of rotary kiln incineration (>1100°C) . The facility must be equipped with alkaline wet scrubbers to neutralize the HF and HCl emissions generated by the CF3 and Cl groups [3].

Mechanistic Disposal Workflow

The following decision matrix illustrates the logical routing for halogenated pyridine derivatives to ensure regulatory compliance and safety.

Workflow for segregation and disposal of halogenated trifluoromethyl pyridine derivatives.

Emergency Spill Response Protocol

In the event of an accidental spill of 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine, immediate and calculated action is required to prevent inhalation exposure and environmental contamination.

• Evacuation & PPE: For spills exceeding 50 mL or 50 g, evacuate the immediate area. Ensure all responding personnel are wearing upgraded PPE, including a chemical-resistant apron and a fitted respirator if ventilation is compromised.

• Containment: Surround the spill with an inert, non-combustible absorbent material such as vermiculite or dry sand. Causality: Do not use paper towels or combustible materials, as the basic amine can react with trace contaminants to create a secondary fire hazard.

• Collection: Scoop the absorbed mixture using a non-sparking tool and place it into a designated solid halogenated waste container.

• Decontamination (Self-Validating Step): Wash the affected surface with a compatible solvent (e.g., a mild soap and water solution), collecting all rinsate as hazardous aqueous waste. Use a pH test strip on the final rinsate to ensure the surface has been completely neutralized (pH ~7) before removing containment barriers.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 12919757, 2-Chloro-5-(trifluoromethyl)pyridin-3-amine." PubChem.[Link]

• University of Tennessee Institute of Agriculture (UTIA). "Hazardous Waste Guide." UTIA Safety Office.[Link]

• U.S. Environmental Protection Agency (EPA). "Hazardous Waste Management System; Identification and Listing of Hazardous Waste." EPA RCRA Guidelines. [Link]